Cas no 51148-67-5 (undec-10-en-1-yl 4-methylbenzene-1-sulfonate)

• Product name: undec-10-en-1-yl 4-methylbenzene-1-sulfonate
• CAS No: 51148-67-5
• MF: C₁₈H₂₈O₃S
• MW: 324.47812461853
• MDL: MFCD26130569
• CID: 363120
• PubChem ID: 11141895

undec-10-en-1-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 10-Undecen-1-ol, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,undec-10-en-1-ol
• undec-10-en-1-yl 4-methylbenzene-1-sulfonate
• 51148-67-5
• SCHEMBL4981194
• 10-undecenyl p-toluenesufonate
• EN300-24001725
• XIWBEXJOIRMPEK-UHFFFAOYSA-N
• AT37710
• UNDEC-10-EN-1-YL 4-METHYLBENZENESULFONATE
• 10-undecenyl p-toluenesulfonate
• 10-undecenyltosylate
• 10-Undecen-1-yl Tosylate
• AKOS016037475

• MDL： MFCD26130569
• Inchi： InChI=1S/C11H22O.C7H8O3S/c1-2-3-4-5-6-7-8-9-10-11-12;1-6-2-4-7(5-3-6)11(8,9)10/h2,12H,1,3-11H2;2-5H,1H3,(H,8,9,10)
• InChI Key： MYWMXCIFLTZQPQ-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(O)(=O)=O)=CC=1.C(O)CCCCCCCCC=C

Computed Properties

• Exact Mass: 342.1866
• Monoisotopic Mass: 324.17591592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6